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Introduction

Refrigerant R-502 is an azeotropic mixture primarily composed of Chlorodifluoromethane (R-
22) and Chloropentafluoroethane (R-115). Historically, it was widely utilized in low and medium-
temperature refrigeration applications, such as commercial freezers and ice machines, due to
its favorable thermodynamic properties.[1][2] However, owing to its classification as a
chlorofluorocarbon (CFC) and its significant ozone depletion potential (ODP) and global
warming potential (GWP), its production was phased out under the Montreal Protocol.[1][3][4]
Despite its discontinued production, understanding its thermophysical properties remains
crucial for the servicing of existing systems and for academic and historical reference in the
development of alternative refrigerants.

This technical guide provides a comprehensive overview of the core thermophysical properties
of R-502, details the experimental methodologies used for their determination, and presents
the data in a clear, accessible format.

Core Thermophysical Properties of R-502

The thermophysical properties of R-502 have been determined through various experimental
and computational methods. The following tables summarize the key quantitative data for this
refrigerant.
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General and Physical Properties

Property

Value

Chemical Formula

CHCIF2 / C2CIFs

Composition

48.8% R-22 (CHCIF2) / 51.2% R-115
(CCIF2CFs3) by mass[1][2][5][6][7]

Molecular Mass

111.63 g/mol [3][4][5][8]

Boiling Point (at 1 atm)

-45.3 °C (-49.5 °F)[3][8]

Freezing Point

-17.8 °C (0 °F)[4][9]

Critical Temperature

80.7 °C (177.3 °F) to 81.5 °C (178.7 °F)[3][5]

Critical Pressure

4.02 MPa (582.6 psia)[5][8]

Safety Classification

A1[5]

Thermodynamic Properties

Property

Value

Heat of Vaporization (at boiling point)

172.59 kd/kg (74.2 BTU/Ib)[3][10]

Liquid Density (at 21.1 °C)

1233.4 kg/m @ (77 Ib/f)[3]

Saturated Vapor Density (at boiling point)

6.22 kg/m 3 (0.388 Ib/ft3)[3][10]

Specific Heat of Liquid (at 21.1 °C)

1.238 kJ/(kg-K) (0.2958 BTU/Ib-°F)[3][10]

Specific Heat of Vapor (at 1 atm, 21.1 °C)

0.687 kJ/(kg-K) (0.1641 BTU/Ib-°F)[10]

Environmental Properties

Property

Value

Ozone Depletion Potential (ODP)

0.221 - 0.33 (relative to CFC-11)[5][8]

Global Warming Potential (GWP)

4657 - 6200 (relative to CO2)[5][8]
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Experimental Protocols for Determining
Thermophysical Properties

The determination of the thermophysical properties of refrigerants like R-502 relies on a suite of
well-established experimental techniques. While specific documented protocols for R-502 are
not readily available due to its age, the following methodologies are standard for characterizing
refrigerants.

Pressure-Volume-Temperature (PVT) Measurements

The relationship between pressure, volume, and temperature is fundamental to understanding
the thermodynamic behavior of a fluid. PVT data is essential for constructing equations of state
and calculating properties such as density, enthalpy, and entropy.

Methodology:

e Apparatus: A high-pressure, temperature-controlled cell of a known volume is used. This cell
is often a bellows or piston-cylinder arrangement.

o Sample Preparation: A precise mass of the refrigerant is introduced into the cell. The system
is evacuated to remove any air or other non-condensable gases.

e Measurement:

o Isothermal Method: The temperature of the cell is held constant, and the pressure is
varied. The resulting volume is measured. This is repeated at various temperatures.

o Isobaric (Constant Pressure) Method: The pressure is kept constant, and the temperature
is varied, while the change in volume is recorded.

o Data Analysis: The collected data points of pressure, volume, and temperature are used to
generate comprehensive PVT surfaces and derive other thermodynamic properties.

Calorimetry for Enthalpy of Vaporization

The enthalpy of vaporization (or latent heat) is the energy required to change a substance from
a liquid to a gas at a constant temperature and pressure.
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Methodology:

o Apparatus: A differential scanning calorimeter (DSC) or a specialized flow calorimeter is
typically employed.

e Procedure (DSC):

[¢]

A small, precisely weighed sample of the liquid refrigerant is placed in a sample pan.

o

The pan is heated at a controlled rate.

[e]

The instrument measures the heat flow required to maintain the sample at the same
temperature as a reference pan.

[e]

At the boiling point, a significant amount of energy is absorbed by the sample, which is
recorded as an endothermic peak on the thermogram.

o Data Analysis: The area under this peak is integrated to determine the enthalpy of
vaporization.

Transient Hot-Wire Method for Thermal Conductivity

The transient hot-wire method is a highly accurate technique for measuring the thermal
conductivity of fluids.

Methodology:

e Apparatus: A thin platinum wire is submerged in the refrigerant sample. This wire acts as
both a heating element and a resistance thermometer.

e Procedure:
o A step-wise voltage is applied to the wire, causing its temperature to increase.

o The change in the wire's resistance over a short period (typically 1 second) is measured
with high precision.
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» Data Analysis: The rate of temperature rise of the wire is directly related to the thermal
conductivity of the surrounding fluid. By analyzing the temperature change as a function of
time, the thermal conductivity can be calculated with high accuracy, minimizing the effects of
convection.

Viscometry for Viscosity Measurement

Viscosity, a measure of a fluid's resistance to flow, is a critical transport property. Various types
of viscometers can be used to measure the viscosity of refrigerants.

Methodology (Capillary Viscometer):

o Apparatus: A calibrated glass capillary viscometer (e.g., an Ostwald or Ubbelohde
viscometer) is placed in a constant-temperature bath.

e Procedure:
o A known volume of the liquid refrigerant is introduced into the viscometer.

o The time it takes for the liquid to flow between two marked points under the influence of
gravity is measured.

» Data Analysis: The kinematic viscosity is determined from the flow time and the viscometer's
calibration constant. The dynamic viscosity can then be calculated by multiplying the
kinematic viscosity by the density of the refrigerant at that temperature.

Methodology (Rotational Viscometer):

e Apparatus: A spindle of a defined geometry is immersed in the refrigerant sample, which is
maintained at a constant temperature.

e Procedure:
o The spindle is rotated at a constant speed.

o The torque required to overcome the viscous drag of the fluid is measured.
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» Data Analysis: The dynamic viscosity is calculated from the measured torque, the rotational
speed, and the geometry of the spindle.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the thermal
conductivity of a refrigerant using the transient hot-wire method.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Obtain Refrigerant Sample

Degas Sample

Fill Measurement Cell

Measufement
\4

Setup Transient Hot-Wire Apparatus

Set and Stabilize Temperature

Apply Voltage Step to Wire

Record Resistance vs. Time

Data Analysis
\ 4

Convert Resistance to Temperature

\4

Plot Temperature vs. In(Time)

\4

Calculate Slope of Linear Region

\ A

Determine Thermal Conductivity (k)

Oufput
\ 4

Report Thermal Conductivity at T, P

Click to download full resolution via product page

Transient Hot-Wire Method Workflow

Conclusion

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b13423336?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The thermophysical properties of R-502 refrigerant are well-documented and provide a
valuable dataset for understanding the behavior of azeotropic refrigerant mixtures. While its
use is now restricted due to its environmental impact, the data and the experimental techniques
used to obtain them continue to be relevant for the development and characterization of new,
more environmentally friendly refrigerants. The methodologies described herein represent the
standard practices in the field for obtaining high-quality thermophysical property data, which is
essential for the design and optimization of refrigeration and air-conditioning systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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